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Compound of Interest

Compound Name: 2-Chloroethylmethyldichlorosilane
CAS No.: 7787-85-1
Cat. No.: B1581314

Get Quote

CAS Registry Number: 7787-85-1 Chemical Formula:

Synonyms: Dichloro(2-chloroethyl)methylsilane; Methyl(2-chloroethyl)dichlorosilane.[1][2][3]

Executive Summary

2-Chloroethylmethyldichlorosilane is a specialized organosilane intermediate used primarily
in the synthesis of functionalized silicones and pharmaceutical coupling agents. Unlike its
stable

-analog (3-chloropropyl), this

-chloro substituted silane exhibits unique thermal instability due to the "beta-effect,” making it
prone to

-elimination.

Commercial Status:

¢ Availability: Low-to-Medium. It is not a bulk commodity like trimethylchlorosilane. It is typically
available as a "Fine Chemical" or "Custom Synthesis" item from specialized organosilicon
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vendors (e.g., Gelest, Fluorochem, specific Asian synthesis houses).

e Primary Risk: Thermal decomposition during transit and storage.

e Procurement Criticality: High. Buyers must validate isomer purity (distinguishing from the 1-

chloroethyl isomer) and ensure cold-chain logistics.

Chemical Identity & Technical Specifications

To ensure reproducible R&D results, the compound must meet specific structural criteria. Note

the critical distinction between the 1-chloro and 2-chloro isomers.

Property Specification Notes

The chlorine is on the
Structure

-carbon relative to Silicon.
Molecular Weight 177.53 g/mol

High boiling point, but
Boiling Point ~177 °C (at 760 mmHQ) distillation requires vacuum to

avoid decomposition.
Density ~1.199 g/mL Denser than water.

] Class 3/8 Flammable

Flash Point 74.1°C

Corrosive.

Technical (95%), Research

Purity Grades
(97%+)

Critical: Impurities often
include the

-isomer (1-
chloroethylmethyldichlorosilan

e).

The Isomer Trap (CAS Confusion)

Researchers often confuse this compound with 1-Chloroethylmethyldichlorosilane (CAS 7787-

84-0) or 1-Chloroethyltrichlorosilane (CAS 7787-82-8).
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e 2-Chloro (Target):

(Unstable, reactive).
e 1-Chloro (Impurity):

(More stable, different reactivity).

Commercial Landscape & Sourcing Strategy

The supply chain for 2-Chloroethylmethyldichlorosilane is fragmented. It is rarely kept in
massive stock due to its shelf-life constraints.

Key Suppliers (Representative)

o Tier 1 (Catalog Distributors): Gelest (USA), Sigma-Aldrich (Merck), ABCR (Germany). These
vendors usually repackage from synthesis houses and offer higher reliability on CoA
(Certificate of Analysis).

o Tier 2 (Bulk/Synthesis Houses): Dayang Chem (Hangzhou), Henan Tianfu Chemical,
SynQuest Labs. These sources are viable for kilogram-scale scale-up but require rigorous
incoming QC.

Procurement Decision Matrix

When sourcing this material for drug development or sensitive synthesis, follow this decision
logic to mitigate risk.

High Cost/Unit

< 100g (R&D) Low Risk >

Need 2-Chloroethyl- . -
methyldichlorosilane RCmeRegticment Lower Cost

> 1kg (Pilot) High Validation Need

Tier 1 Vendor
(Gelest/Sigma)

Incoming QC:
1. H-NMR (Isomer Ratio)
2. GC-MS (Purity)

Storage:
< 8°C, Inert Gas

| Tier 2 Synthesis House

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1581314/docs?utm_src=pdf-body#commercial-availability-technical-guide-2-chloroethylmethyldichlorosilane-1-2
https://www.benchchem.com/product/b1581314/docs?utm_src=pdf-body-img#commercial-availability-technical-guide-2-chloroethylmethyldichlorosilane-1-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Figure 1: Strategic sourcing workflow. Note the mandatory QC step regardless of the supplier
source due to the compound's instability.

Technical Deep Dive: Reactivity & Stability
Understanding the Beta-Elimination mechanism is vital for handling this compound. Unlike
-halo silanes (which are stable) and

-halo silanes (which are stable),

-halo silanes possess a built-in decomposition pathway.

The Beta-Effect Mechanism

Under thermal stress or in the presence of Lewis bases (nucleophiles), 2-
Chloroethylmethyldichlorosilane undergoes

-elimination to release ethylene gas and methyltrichlorosilane (or related silyl chlorides).

Reaction:

o Implication for Storage: Bottles can pressurize with ethylene gas if left at room temperature
for extended periods.

o Implication for Synthesis: Reactions involving this reagent must avoid strong bases or high
temperatures (>100°C) unless the elimination is the desired outcome.
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2-Chloroethyl-

methyldichlorosilane

Trigger:
Heat (>100°C) or
Lewis Base (Nu-)

Transition State:
Hyperconjugation (Beta-Effect)
Si-C bond weakens C-Cl bond

Products:

Ethylene (Gas) + Methyltrichlorosilane

Click to download full resolution via product page
Figure 2: The

-elimination decomposition pathway. This mechanism dictates the strict cold-storage
requirements.

Synthesis Routes & Impurity Profiling

Understanding how the supplier makes the chemical helps you anticipate impurities.
» Radical Chlorination of Ethylmethyldichlorosilane:

o Process:

o Qutcome: A mixture of 1-chloro (

) and 2-chloro (

) isomers.
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o Impurity Risk: High.[4] Separation of
and

isomers requires efficient fractional distillation. If your supplier uses this route, demand an
isomer-specific purity assay (GC or NMR).

» Hydrosilylation of Vinyl Chloride (Rare):
o Process:
o Qutcome: Predominantly the 1-chloro (

) isomer (Markovnikov addition).

o Note: This route is rarely used for the 2-chloro target because the regioselectivity favors
the wrong isomer.

Conclusion: Most commercial 2-chloroethyl silanes are derived from optimized chlorination or
specific anti-Markovnikov addition routes. Always check for the

-isomer impurity.

Handling & Safety Protocols

Hazard Classification:

o Corrosive: Hydrolyzes rapidly to release HCI gas.

o Flammable: Flash point 74°C (high for a silane, but still flammable).
o Pressure Hazard: Potential ethylene buildup.

Standard Operating Procedure (SOP) for Opening:

o Cold Start: Chill the bottle to 0°C before opening to reduce vapor pressure and minimize
ethylene release.

¢ Inert Atmosphere: Handle exclusively under Nitrogen or Argon (Schlenk line or Glovebox).
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e Venting: Open the cap slowly in a fume hood to release any built-up ethylene pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. chembk.com [chembk.com]

o 2. Category of chemicals: Silane reagent - chemBlink [chemblink.com]
o 3. dakenchem.com [dakenchem.com]

e 4. lookchem.com [lookchem.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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